Cas no 2189498-41-5 (3-fluoro-4-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide)

• Product Name: 3-fluoro-4-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide
• CAS No: 2189498-41-5
• MF: C₁₄H₁₄FN₃O₂
• MW: 275.278266429901
• CID: 5339175
• Update Time: 2025-10-17

3-fluoro-4-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-fluoro-4-methoxy-N-[(6-methyl-4-pyrimidinyl)methyl]-
• 3-fluoro-4-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide

• Inchi： 1S/C14H14FN3O2/c1-9-5-11(18-8-17-9)7-16-14(19)10-3-4-13(20-2)12(15)6-10/h3-6,8H,7H2,1-2H3,(H,16,19)
• InChI Key： WBYSXELNYVQNRJ-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C)N=CN=1)(=O)C1=CC=C(OC)C(F)=C1

Additional information on 3-fluoro-4-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide

Comprehensive Overview of 3-fluoro-4-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide (CAS No. 2189498-41-5)

3-fluoro-4-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide, with the CAS registry number 2189498-41-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzamide derivative features a unique molecular structure combining a fluorinated methoxybenzene moiety with a methylpyrimidine scaffold, making it a promising candidate for drug discovery and material science applications. Its structural complexity and functional groups contribute to its potential as a bioactive molecule, particularly in targeting enzyme inhibition and receptor modulation.

The compound's nomenclature reflects its intricate architecture: the 3-fluoro-4-methoxy substitution on the benzene ring enhances its electronic properties, while the N-[(6-methylpyrimidin-4-yl)methyl] linkage introduces a heterocyclic element known for its role in medicinal chemistry. Researchers are increasingly exploring such pyrimidine-based benzamides due to their versatility in interacting with biological systems. Recent studies highlight their relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

In the context of AI-driven drug design, 2189498-41-5 exemplifies how computational tools can predict molecular behavior. Platforms like AlphaFold and quantum chemistry simulations are being employed to model its binding affinity, a topic frequently searched by chemists and bioinformaticians. The compound's logP value and hydrogen bonding capacity are critical parameters optimized for blood-brain barrier permeability, a hot topic in CNS drug development forums.

Synthetic routes to 3-fluoro-4-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide often involve Pd-catalyzed cross-coupling and amide bond formation, techniques widely discussed in green chemistry communities. Environmental concerns have spurred interest in solvent-free synthesis methods for such compounds, reflecting broader industry shifts toward sustainability. Analytical characterization typically employs LC-MS and NMR spectroscopy, with fragmentation patterns being a common search query among analytical chemists.

The compound's structure-activity relationship (SAR) is under investigation for kinase inhibition, particularly against tyrosine kinases implicated in oncology. This aligns with trending searches on targeted cancer therapies and small molecule inhibitors. Its methoxy group contributes to metabolic stability, a key consideration in prodrug design discussions across pharmaceutical forums.

From a commercial perspective, 2189498-41-5 is cataloged by specialty chemical suppliers focusing on building blocks for drug discovery. Procurement trends indicate rising demand for fluorinated heterocycles, driven by their prevalence in FDA-approved drugs. The compound's crystallinity and polymorphism are also studied for formulation optimization, a niche yet growing area in pharma SEO keywords.

Regulatory aspects of 3-fluoro-4-methoxy-N-[(6-methylpyrimidin-4-yl)methyl]benzamide adhere to standard REACH compliance, with no current restrictions noted. Safety data sheets emphasize standard laboratory precautions, addressing frequent queries about handling protocols for research chemicals. Its ecotoxicological profile remains an active research area, coinciding with increased public interest in biodegradable pharmaceuticals.

Emerging applications include its use as a fluorescent probe in cellular imaging, leveraging its aromatic fluorophore characteristics. This connects to popular searches about bioimaging agents and diagnostic tools. Patent landscapes reveal growing IP activity around similar benzamide derivatives, particularly in GPCR targeting technologies.

In material science, the compound's π-conjugated system shows promise for organic electronics, a field gaining traction in renewable energy circles. Its thermal stability (>250°C) makes it suitable for high-performance polymers, another trending search term in advanced materials research.